Cas no 1023029-76-6 (1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea)

• Product Name: 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea
• CAS No: 1023029-76-6
• MF: C₃₀H₃₅N₃O₃
• MW: 485.617207765579
• MDL: MFCD03839424
• CID: 5015213
• Update Time: 2025-10-30

1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-((6,7-DIMETHOXY(3,4-DIHYDROISOQUINOLYL))METHYL)PHENYL)-3-(2-(TERT-BUTYL)-6-METHYLPHENYL)UREA
• 3-(2-tert-butyl-6-methylphenyl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
• 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea

• MDL： MFCD03839424
• Inchi： 1S/C30H35N3O3/c1-19-8-7-9-24(30(2,3)4)28(19)33-29(34)32-22-12-10-20(11-13-22)16-25-23-18-27(36-6)26(35-5)17-21(23)14-15-31-25/h7-13,17-18H,14-16H2,1-6H3,(H2,32,33,34)
• InChI Key： ZBHOUZOEFKZXDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(CC3C=CC(=CC=3)NC(NC3C(C)=CC=CC=3C(C)(C)C)=O)=NCCC=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 755
• XLogP3: 5.8
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea

Recent Advances in the Study of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea (CAS: 1023029-76-6)

The compound 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea (CAS: 1023029-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Studies have demonstrated its potent inhibitory effects on specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's ability to selectively bind to these targets has been attributed to its optimized pharmacophore, which combines a dihydroisoquinoline core with a urea linkage and tert-butylphenyl moiety.

One of the key findings from recent investigations is the compound's efficacy in preclinical models of solid tumors. In vitro and in vivo studies have shown that it effectively suppresses tumor growth by disrupting critical signaling pathways involved in cell proliferation and survival. These findings have positioned the compound as a promising candidate for further development in oncology.

In addition to its anticancer properties, the compound has also been evaluated for its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, along with a manageable toxicity profile. These attributes enhance its potential for clinical translation, although further optimization may be required to address certain metabolic stability issues.

The synthesis and structural modification of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea have also been explored to improve its therapeutic index. Researchers have reported novel synthetic routes that enhance yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that can further enhance its potency and selectivity.

Looking ahead, ongoing research is expected to delve deeper into the compound's mechanism of action and its potential applications in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression into clinical trials, paving the way for its eventual use in treating a range of diseases.

In conclusion, 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(tert-butyl)-6-methylphenyl)urea represents a significant advancement in the field of targeted therapy. Its unique structural and pharmacological properties make it a valuable tool for both basic research and drug development, with the potential to address unmet medical needs in oncology and beyond.